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Compound of Interest

Compound Name: Isomintlactone

Cat. No.: B1209015 Get Quote

An extensive review of publicly available scientific literature reveals a significant gap in the

understanding of the potential therapeutic effects of Isomintlactone. While its chemical

properties and use as a flavoring agent are documented, there is a notable absence of

research into its biological activity, mechanisms of action, and potential applications in drug

development.

Isomintlactone is a naturally occurring monoterpenoid lactone found as a minor component in

the essential oil of peppermint (Mentha piperita L.).[1][2] It is recognized for its coumarin-like

and mint-like aroma, which has led to its use in commercial flavorings.[1][2] However, beyond

its olfactory properties, scientific investigation into its pharmacological potential appears to be

limited.

Chemical and Physical Characteristics
A summary of the known chemical and physical properties of Isomintlactone is presented

below. This information is primarily derived from chemical databases and publications focused

on its synthesis and characterization.
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Property Data

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

IUPAC Name
(3S,3aR,6S)-3,6-dimethyl-3a,4,5,6,7,7a-

hexahydro-1-benzofuran-2(3H)-one

Physical Description
Liquid with a herbaceous, minty aroma. Can

also exist as a solid.[3]

Melting Point 77 - 79 °C[3]

Solubility
Slightly soluble in water; soluble in oil and

ethanol.[3]

Lack of Evidence for Therapeutic Effects
Despite a comprehensive search for experimental studies, no peer-reviewed articles detailing

the therapeutic effects of Isomintlactone in preclinical or clinical models were identified. The

scientific literature does not currently contain information regarding:

Pharmacodynamics: The biochemical and physiological effects of Isomintlactone on

biological systems.

Pharmacokinetics: The absorption, distribution, metabolism, and excretion of

Isomintlactone.

Mechanism of Action: The specific molecular targets or signaling pathways through which

Isomintlactone may exert a biological effect.

Future Directions
The absence of data on the therapeutic potential of Isomintlactone presents an open area for

future research. Given that many natural products possess interesting pharmacological

activities, a systematic investigation into the biological effects of Isomintlactone could be

warranted. A potential starting point for such research is outlined in the workflow below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Menthalactone
https://pubchem.ncbi.nlm.nih.gov/compound/Menthalactone
https://pubchem.ncbi.nlm.nih.gov/compound/Menthalactone
https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. A generalized workflow for the investigation of a novel compound's therapeutic

potential.

In conclusion, while Isomintlactone is a known constituent of some natural products and is

utilized in the flavor industry, there is currently no scientific basis to support any therapeutic

claims. The information required to compile an in-depth technical guide on its therapeutic

effects, including quantitative data, experimental protocols, and signaling pathway diagrams,

does not exist in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1209015?utm_src=pdf-body
https://www.benchchem.com/product/b1209015?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/230237640_Syntheses_of_Mintlactone_and_Isomintlactone
https://www.researchgate.net/publication/278388470_Syntheses_of_mintlactone_and_isomintlactone
https://pubchem.ncbi.nlm.nih.gov/compound/Menthalactone
https://www.benchchem.com/product/b1209015#potential-therapeutic-effects-of-isomintlactone
https://www.benchchem.com/product/b1209015#potential-therapeutic-effects-of-isomintlactone
https://www.benchchem.com/product/b1209015#potential-therapeutic-effects-of-isomintlactone
https://www.benchchem.com/product/b1209015#potential-therapeutic-effects-of-isomintlactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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